N-Benzyl-1-tert-butyl-1,1-diphenylsilanamine

• CAS No.: 119645-09-9
• Molecular Formula: C23H27NSi
• Molecular Weight: 345.6 g/mol
• IUPAC Name: N-[tert-butyl(diphenyl)silyl]-1-phenylmethanamine
• InChI: InChI=1S/C23H27NSi/c1-23(2,3)25(21-15-9-5-10-16-21,22-17-11-6-12-18-22)24-19-20-13-7-4-8-14-20/h4-18,24H,19H2,1-3H3
• InChI Key: YDHKBFMZBFFPSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)NCC3=CC=CC=C3

Description

N-Benzyl-1-tert-butyl-1,1-diphenylsilanamine is a useful research compound. Its molecular formula is C23H27NSi and its molecular weight is 345.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzenemethanamine (21.8 mL, 0.20 mol) and triethylamine (41.2 mL, 0.30 mol) in acetonitrile (400 mL) was added dropwise t-butylchlorodiphenylsilane (52 mL, 0.20 mol). The mixture was stirred at room temperature for 3 hours and then filtered to remove the insoluble white precipitate (triethylamine hydrochloride). After removal of the solvent in vacuo, the crude product was taken up in a 4:1 mixture of ether/hexane and washed sequentially with H2O, saturated NaHCO3 solution and H2O. The solution was dried (Na2SO4 /K2CO3) and concentrated to leave an oil which was distilled under high vacuum. The major fraction consisting of the pure product (45.9 g, 66%) distilled from 140° to 160° C. at about 0.1-0.2 mm Hg and crystallized on standing at room temperature, m.p. 34°-36° C.